4-amino-N-(thiophen-2-ylmethyl)benzamide
Description
“4-amino-N-(thiophen-2-ylmethyl)benzamide” is a compound with the molecular formula C12H12N2OS . It has a molecular weight of 232.30 g/mol .
Molecular Structure Analysis
The InChI code for “4-amino-N-(thiophen-2-ylmethyl)benzamide” is 1S/C12H12N2OS/c13-10-5-3-9(4-6-10)12(15)14-8-11-2-1-7-16-11/h1-7H,8,13H2,(H,14,15) . The compound has a topological polar surface area of 83.4 Ų and contains 16 heavy atoms .Physical And Chemical Properties Analysis
“4-amino-N-(thiophen-2-ylmethyl)benzamide” has a molecular weight of 232.30 g/mol, an XLogP3-AA of 1.7, a hydrogen bond donor count of 2, and a hydrogen bond acceptor count of 3 . It also has a rotatable bond count of 3 .Scientific Research Applications
Medicine: Targeted Drug Delivery
4-amino-N-(thiophen-2-ylmethyl)benzamide: has potential applications in the development of targeted drug delivery systems. Its molecular structure allows for the attachment of specific ligands that can direct the compound to desired cellular targets, enhancing the efficacy of therapeutic agents while minimizing side effects .
Biotechnology: Proteomics Research
In the field of proteomics, this compound is used for the identification and quantification of proteins. Its ability to react with certain protein residues makes it a valuable tool for labeling and detecting proteins in complex biological samples .
Materials Science: Organic Semiconductor Synthesis
The thiophene moiety within 4-amino-N-(thiophen-2-ylmethyl)benzamide is of particular interest in the synthesis of organic semiconductors. These materials are crucial for the development of flexible electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) .
Environmental Science: Pollutant Detection
Researchers are exploring the use of 4-amino-N-(thiophen-2-ylmethyl)benzamide in environmental monitoring. Its chemical properties may allow it to bind with specific pollutants, facilitating their detection and quantification in environmental samples .
Analytical Chemistry: Chromatographic Analysis
This compound can serve as a reference material in chromatographic analysis due to its well-defined retention characteristics. It helps in calibrating systems and ensuring the accuracy of analytical methods .
Pharmacology: Enzyme Inhibition Studies
In pharmacological research, 4-amino-N-(thiophen-2-ylmethyl)benzamide is investigated for its inhibitory effects on certain enzymes. This can lead to the development of new drugs for diseases where enzyme regulation plays a significant role .
Industrial Applications: Catalyst Development
The compound’s structure is conducive to catalyzing certain chemical reactions, making it a candidate for industrial catalyst development. This can improve the efficiency and selectivity of chemical processes in manufacturing .
Computational Chemistry: Molecular Modeling
Finally, 4-amino-N-(thiophen-2-ylmethyl)benzamide is used in computational chemistry for molecular modeling studies. Its structure allows researchers to study molecular interactions and predict the behavior of similar compounds in various chemical environments .
properties
IUPAC Name |
4-amino-N-(thiophen-2-ylmethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2OS/c13-10-5-3-9(4-6-10)12(15)14-8-11-2-1-7-16-11/h1-7H,8,13H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRESFVGIWUNALR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC(=O)C2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10360622 |
Source
|
| Record name | 4-amino-N-(thiophen-2-ylmethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10360622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-N-(thiophen-2-ylmethyl)benzamide | |
CAS RN |
436095-49-7 |
Source
|
| Record name | 4-amino-N-(thiophen-2-ylmethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10360622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(4-bromophenyl)methyl]-2-methylpropan-1-amine](/img/structure/B1331904.png)
